Cas no 947881-18-7 (1-Acetyl-6-amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product name: 1-Acetyl-6-amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 947881-18-7
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• CID: 875190
• PubChem ID: 45119596

1-Acetyl-6-amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 1-acetyl-6-amino-2,3-dihydro-2-thioxo-
• 1-Acetyl-6-amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 947881-18-7

• Inchi： InChI=1S/C6H7N3O2S/c1-3(10)9-4(7)2-5(11)8-6(9)12/h2H,7H2,1H3,(H,8,11,12)
• InChI Key： WAOFCWMBCAQNOU-UHFFFAOYSA-N
• SMILES： CC(=O)N1C(=CC(=O)NC1=S)N

Computed Properties

• Exact Mass: 185.02589765g/mol
• Monoisotopic Mass: 185.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: -0.3